1-Pyrrolidin-1-yl-3-(1,3,5-trimethylpyrazol-4-yl)propan-1-one

• IUPAC Name: 1-pyrrolidin-1-yl-3-(1,3,5-trimethylpyrazol-4-yl)propan-1-one
• InChI: InChI=1S/C13H21N3O/c1-10-12(11(2)15(3)14-10)6-7-13(17)16-8-4-5-9-16/h4-9H2,1-3H3
• InChI Key: XKMQBVGLJKHEPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)CCC(=O)N2CCCC2
• Molecular Formula: C13H21N3O
• Molecular Weight: 235.33 g/mol

Description

1-Pyrrolidin-1-yl-3-(1,3,5-trimethylpyrazol-4-yl)propan-1-one, commonly known as "Pyrrolidinopropiophenone" or "PPP," is a synthetic stimulant drug that belongs to the cathinone class. It is structurally similar to other cathinones such as methcathinone and mephedrone. PPP is known for its potent psychostimulant effects and has been found to be highly addictive.

Mechanism of Action

PPP acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to an increase in their levels in the brain. It also acts as a releasing agent of these neurotransmitters, causing them to be released from their storage vesicles into the synapse. This leads to an increase in their availability to bind to their respective receptors, resulting in the drug's psychostimulant effects.
Biochemical and Physiological Effects:
PPP has been found to produce a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also causes increased alertness, euphoria, and a sense of well-being. However, the drug can also produce negative side effects such as anxiety, paranoia, and psychosis.

Advantages and Limitations for Lab Experiments

PPP has been used in various lab experiments to study the effects of cathinones on the brain and behavior. Its potency and selectivity for the dopamine transporter make it a useful tool for these studies. However, the drug's addictive potential and negative side effects make it difficult to use in long-term studies or in studies involving human subjects.

Future Directions

There are several future directions for research on PPP and other cathinones. One area of interest is the development of new and more selective dopamine transporter inhibitors for the treatment of various psychiatric disorders such as ADHD and depression. Another area of interest is the study of the long-term effects of cathinone use on the brain and behavior, as well as the development of effective treatments for addiction to these drugs.
In conclusion, PPP is a synthetic stimulant drug that has been used in scientific research to study the effects of cathinones on the brain and behavior. Its potent psychostimulant effects and high addictive potential make it a useful tool for these studies, but also pose significant risks for long-term use. Future research on PPP and other cathinones is needed to better understand their effects on the brain and behavior and to develop effective treatments for addiction to these drugs.

Synthesis Methods

The synthesis of PPP involves the condensation of 1-phenyl-2-propanone with pyrrolidine and 1,3,5-trimethylpyrazole in the presence of a strong acid catalyst. The resulting product is then purified using various methods such as recrystallization or chromatography.

Scientific Research Applications

PPP has been used in scientific research as a tool to study the effects of cathinones on the brain and behavior. Studies have shown that PPP has a high affinity for the dopamine transporter, leading to increased levels of dopamine in the brain. This increase in dopamine is thought to be responsible for the drug's stimulant effects.